Cas no 2228412-79-9 (tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate
• CAS No: 2228412-79-9
• MF: C₁₅H₂₃ClN₂O₃
• MW: 314.807723283768
• CID: 6190988
• PubChem ID: 165682215
• Update Time: 2025-10-30

tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate
• 2228412-79-9
• EN300-1891825
• tert-butyl N-[3-amino-2-(5-chloro-2-methoxyphenyl)propyl]carbamate

• Inchi： 1S/C15H23ClN2O3/c1-15(2,3)21-14(19)18-9-10(8-17)12-7-11(16)5-6-13(12)20-4/h5-7,10H,8-9,17H2,1-4H3,(H,18,19)
• InChI Key： LNKXEWKBCAMJID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CN)CNC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 314.1397203g/mol
• Monoisotopic Mass: 314.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate

Introduction to tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate (CAS No. 2228412-79-9)

Tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate (CAS No. 2228412-79-9) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functionality, and a substituted phenyl ring. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group in the compound provides enhanced stability and reduced reactivity, which are crucial for maintaining the integrity of the molecule during synthesis and storage. The amino functionality, on the other hand, offers a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives. The 5-chloro-2-methoxyphenyl substituent imparts specific electronic and steric properties that can influence the compound's biological activity and pharmacological profile.

Recent research has highlighted the potential of tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate in the development of novel therapeutic agents. Studies have shown that compounds with similar structures exhibit promising activities in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed significant inhibition of inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In the context of cancer research, tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate has been investigated for its ability to modulate key signaling pathways involved in tumor growth and metastasis. A recent study in Cancer Research reported that this compound and its derivatives exhibited selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of specific kinases involved in cell proliferation and survival.

Beyond its therapeutic applications, tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate has also found use as a valuable tool in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of molecular probes that can be used to study protein-protein interactions and other cellular processes. For example, researchers at the University of California have utilized this compound to develop fluorescent probes that can selectively label specific proteins within living cells, providing insights into their dynamic behavior.

The synthesis of tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and protection/deprotection strategies. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, reducing waste and improving overall process sustainability.

In terms of safety and handling, tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Additionally, proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The future prospects for tert-butyl N-3-amino-2-(5-chloro-2-methoxyphenyl)propylcarbamate are promising. Ongoing research continues to uncover new applications for this compound across various fields, from drug discovery to materials science. As our understanding of its properties and potential uses grows, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing challenges.